Cas no 885518-24-1 (6-Amino-1H-indole-4-carbonitrile)
885518-24-1 structure
Product Name:6-Amino-1H-indole-4-carbonitrile
CAS No:885518-24-1
MF:C9H7N3
MW:157.171981096268
MDL:MFCD07357292
CID:711920
PubChem ID:24728021
Update Time:2024-12-09
6-Amino-1H-indole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-1H-indole-4-carbonitrile
- 1H-Indole-4-carbonitrile,6-amino-
- 6-Amino-4-cyanoindole
- 6-Amino-1H-indole-4-carbonitrile (ACI)
- DB-058157
- 1H-Indole-4-carbonitrile,6-amino-(9CI)
- DTXSID20646106
- CS-0131080
- AKOS006284063
- SB15120
- E70367
- 885518-24-1
- AS-82201
-
- MDL: MFCD07357292
- Inchi: 1S/C9H7N3/c10-5-6-3-7(11)4-9-8(6)1-2-12-9/h1-4,12H,11H2
- InChI Key: FAZCSULILFKNOZ-UHFFFAOYSA-N
- SMILES: N#CC1C2=C(NC=C2)C=C(N)C=1
Computed Properties
- Exact Mass: 157.063997236g/mol
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- PSA: 65.60000
- LogP: 2.20298
6-Amino-1H-indole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146835-250mg |
6-amino-1H-indole-4-carbonitrile |
885518-24-1 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM146835-1g |
6-amino-1H-indole-4-carbonitrile |
885518-24-1 | 95% | 1g |
$*** | 2023-03-31 | |
| TRC | A634103-1mg |
6-Amino-4-cyanoindole |
885518-24-1 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A634103-2mg |
6-Amino-4-cyanoindole |
885518-24-1 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A634103-10mg |
6-Amino-4-cyanoindole |
885518-24-1 | 10mg |
$ 135.00 | 2022-06-07 | ||
| Chemenu | CM146835-1g |
6-amino-1H-indole-4-carbonitrile |
885518-24-1 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A199008640-1g |
6-Amino-1H-indole-4-carbonitrile |
885518-24-1 | 95% | 1g |
$657.20 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201720-100mg |
6-Amino-1H-indole-4-carbonitrile |
885518-24-1 | 97% | 100mg |
¥639.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201720-250mg |
6-Amino-1H-indole-4-carbonitrile |
885518-24-1 | 97% | 250mg |
¥1051.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201720-1g |
6-Amino-1H-indole-4-carbonitrile |
885518-24-1 | 97% | 1g |
¥3605.00 | 2024-04-27 |
6-Amino-1H-indole-4-carbonitrile Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
885518-24-1 (6-Amino-1H-indole-4-carbonitrile) Related Products
- 64046-76-0(2-Acridinecarbonitrile,9-amino-)
- 3613-02-3(4-Methyl-1H-indole-6-carbonitrile)
- 948292-64-6(4-Amino-5,7-dimethylquinoline)
- 885522-54-3(6-Methyl-1H-indole-4-carbonitrile)
- 16136-52-0(1H-indole-4-carbonitrile)
- 23045-11-6(9-Acridinamine,1-methyl-)
- 196205-12-6(1H-Indole-7-carbonitrile,5-amino-)
- 114058-79-6(4-Methylquinolin-7-amine)
- 159768-57-7(5-Amino-1H-indole-3-carbonitrile)
- 885518-39-8(4-Amino-1H-indole-6-carbonitrile)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent